Cas no 1805598-60-0 (3-Bromo-5-cyanopicolinic acid)

• Product Name: 3-Bromo-5-cyanopicolinic acid
• CAS No: 1805598-60-0
• MF: C₇H₃BrN₂O₂
• MW: 227.014920473099
• CID: 4902282
• Update Time: 2025-06-15

3-Bromo-5-cyanopicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyanopicolinic acid

• Inchi： 1S/C7H3BrN2O2/c8-5-1-4(2-9)3-10-6(5)7(11)12/h1,3H,(H,11,12)
• InChI Key： SGNAPZQQLKYXNJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CN=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 3-Bromo-5-cyanopicolinic acid

Exploring the Applications and Properties of 3-Bromo-5-cyanopicolinic acid (CAS No. 1805598-60-0)

3-Bromo-5-cyanopicolinic acid (CAS No. 1805598-60-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic derivative, featuring both bromine and cyano functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers frequently search for "3-Bromo-5-cyanopicolinic acid synthesis" or "CAS 1805598-60-0 suppliers," reflecting its commercial and scientific relevance.

The compound's picolinic acid backbone contributes to its metal-chelating properties, making it valuable in catalysis and material science. Recent studies highlight its potential in designing fluorescence probes for biomedical imaging, aligning with the growing demand for non-invasive diagnostic tools. Keywords like "3-Bromo-5-cyanopicolinic acid solubility" and "stability under physiological conditions" are trending, as researchers explore its pharmacokinetic profiles. The cyano group enhances electrophilic reactivity, enabling selective cross-coupling reactions—a hot topic in green chemistry.

In agrochemicals, 3-Bromo-5-cyanopicolinic acid derivatives are investigated for their herbicidal activity, addressing global concerns about sustainable crop protection. Searches for "environmental degradation pathways" of such compounds have surged, reflecting regulatory priorities. Analytical methods like HPLC purification and NMR characterization are critical for quality control, as noted in queries such as "CAS 1805598-60-0 analytical data." The compound’s logP value and hydrogen-bonding capacity also influence its bioavailability, a key focus in precision agriculture.

From a synthetic perspective, the bromine atom at the 3-position allows further functionalization via Suzuki or Buchwald-Hartwig couplings, pivotal in fragment-based drug design. Discussions on "scalable production routes" for 1805598-60-0 dominate industrial forums, emphasizing cost-efficiency and low-waste processes. Meanwhile, computational chemists model its molecular electrostatic potential to predict interaction sites, leveraging AI-driven tools—a convergence of traditional chemistry and digital innovation.

Safety assessments of 3-Bromo-5-cyanopicolinic acid remain integral, with queries like "handling precautions for cyanopicolinic derivatives" frequently appearing. While not classified as hazardous under standard conditions, proper lab practices are essential. The compound’s thermal stability and compatibility with common solvents (e.g., DMSO or acetonitrile) are documented in technical datasheets, aiding experimental planning.

In conclusion, CAS No. 1805598-60-0 exemplifies the intersection of structural ingenuity and practical utility. Its role in high-throughput screening libraries and crystal engineering underscores its multidisciplinary appeal. As sustainable chemistry gains traction, innovations in modifying picolinic acid scaffolds will likely expand, positioning this compound as a cornerstone in modern R&D.